Cas no 5962-88-9 (Cyclohexanepentanoicacid)

• Product Name: Cyclohexanepentanoicacid
• CAS No: 5962-88-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00074942
• CID: 371610
• PubChem ID: 24859975
• Update Time: 2025-05-19

Cyclohexanepentanoicacid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanoicacid
• 5-Cyclohexylpentanoic acid
• 5-Cyclohexylpentanoic acidneat
• 5-Cyclohexyl-valeriansaeure
• 5-cyclohexyl-valeric acid
• acide cyclohexyl-5 pentanoique
• Cyclohexane-valeric acid
• STR05933
• YMUHUYBRWUUAJF-UHFFFAOYSA-N
• A832392
• MFCD00074942
• NSC 2038
• DTXSID50208296
• SCHEMBL439641
• Cyclohexanevaleric acid
• 5962-88-9
• CS-0260988
• Cyclohexanepentanoic acid, 98%
• NSC2038
• AI3-14245
• Cyclohexanepentanoic acid
• AKOS015894358
• EN300-765218
• 5-Cyclohexylvaleric acid
• NCIOpen2_009318
• NSC-2038
• FT-0635922
• DTXCID70130787
• DB-053430
• G67288

• MDL： MFCD00074942
• Inchi： 1S/C11H20O2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h10H,1-9H2,(H,12,13)
• InChI Key： YMUHUYBRWUUAJF-UHFFFAOYSA-N
• SMILES： OC(CCCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Density: 0.96 g/mL at 25 °C(lit.)
• Melting Point: 16-17 °C (lit.)
• Boiling Point: 126-127 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.4656(lit.)
• PSA: 37.30000
• LogP: 3.21170
• Solubility: Not determined

Cyclohexanepentanoicacid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on Cyclohexanepentanoicacid

Recent Advances in Cyclohexanepentanoic Acid (CAS: 5962-88-9) Research: A Comprehensive Review

Cyclohexanepentanoic acid (CAS: 5962-88-9) is a cyclic fatty acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to synthesize the latest findings on cyclohexanepentanoic acid, focusing on its chemical properties, biological activities, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of cyclohexanepentanoic acid derivatives. The research team synthesized a series of analogs and evaluated their ability to inhibit pro-inflammatory cytokines in macrophage cells. Notably, one derivative (Compound 7b) demonstrated potent inhibition of TNF-α and IL-6 production, with an IC50 value of 3.2 μM, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study also revealed that the cyclohexane ring's conformational flexibility plays a crucial role in binding to the target protein.

In the field of metabolic disorders, a recent breakthrough was reported in Nature Chemical Biology (2024) where cyclohexanepentanoic acid was identified as a modulator of PPARγ (peroxisome proliferator-activated receptor gamma). Through a combination of X-ray crystallography and molecular dynamics simulations, researchers elucidated the compound's unique binding mode, which differs from classical thiazolidinedione drugs. This finding opens new avenues for developing safer anti-diabetic medications with reduced side effects.

The compound's potential in neurological applications was highlighted in a 2024 ACS Chemical Neuroscience publication. Researchers discovered that cyclohexanepentanoic acid can cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Parkinson's disease. Mechanistic studies revealed that the compound activates the Nrf2-ARE pathway, leading to enhanced antioxidant defense in dopaminergic neurons. These findings position cyclohexanepentanoic acid as a promising scaffold for neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, recent advancements have been made in the green synthesis of cyclohexanepentanoic acid. A 2023 Green Chemistry paper described a biocatalytic route using engineered carboxylic acid reductases, achieving a 78% yield with excellent enantioselectivity (>99% ee). This sustainable approach significantly reduces the environmental footprint compared to traditional chemical synthesis methods and has been successfully scaled up to kilogram quantities for industrial applications.

In conclusion, the growing body of research on cyclohexanepentanoic acid (5962-88-9) demonstrates its multifaceted potential in pharmaceutical development. From its anti-inflammatory and metabolic effects to neuroprotective properties and improved synthetic methodologies, this compound continues to reveal new therapeutic possibilities. Future research directions should focus on structure-activity relationship optimization, in vivo efficacy studies, and the exploration of combination therapies to fully realize its clinical potential.